Cas no 62053-05-8 ([1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-(2-chloroethyl)-5-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-(2-chloroethyl)-5-methyl-
• CAS No: 62053-05-8
• MF: C₈H₈Cl₂N₄
• MW: 231.081918716431
• CID: 459630
• PubChem ID: 3638648
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-(2-chloroethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-(2-chloroethyl)-5-methyl-
• 7-chloro-6-(2-chloroethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine
• MFCD03305916
• AKOS015993851
• 62053-05-8
• SCHEMBL1646899
• 9T-0249
• 7-chloro-6-(2-chloroethyl)-5-methyl-s-triazolo[1,5-a]pyrimidine
• PKMDDDPAUYOZEB-UHFFFAOYSA-N
• 7-chloro-6-(2-chloroethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine
• DTXSID90394541

• Inchi： 1S/C8H8Cl2N4/c1-5-6(2-3-9)7(10)14-8(13-5)11-4-12-14/h4H,2-3H2,1H3
• InChI Key： PKMDDDPAUYOZEB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NC2=NC=NN12)CCCl

Computed Properties

• Exact Mass: 230.01284
• Monoisotopic Mass: 230.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08